Cas no 62036-31-1 (3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

3-(4-Aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a heterocyclic compound featuring a triazolone core substituted with an aminophenyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of both amino and triazolone functionalities allows for versatile derivatization, enabling its use in the development of biologically active molecules, such as antimicrobial or antitumor agents. Its well-defined chemical properties and stability under standard conditions facilitate precise modifications for targeted applications. The compound is particularly useful in medicinal chemistry for scaffold diversification and as a precursor for more complex heterocyclic systems.

3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one structure

62036-31-1 structure

Product Name:3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

CAS No:62036-31-1

MF:C₈H₈N₄O

MW:176.175320625305

MDL:MFCD14631612

CID:460024

PubChem ID:135966770

Update Time:2025-05-28

3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazol-3-one, 5-(4-aminophenyl)-1,2-dihydro-
- 5-(4-aminophenyl)-1,2-dihydro-1,2,4-triazol-3-one
- DTXSID00489351
- 3-(4-aminophenyl)-1,4-dihydro-1,2,4-triazol-5-one
- SCHEMBL2159070
- PTRGALQIJCOLDX-UHFFFAOYSA-N
- SCHEMBL18011448
- 5-(4-Aminophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one
- SCHEMBL2151711
- AKOS005260588
- EN300-85162
- Z805423958
- 5-(4-amino-phenyl)-1,2-dihydro-[1,2,4]triazol-3-one
- 3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
- 62036-31-1
- 5-(4-Aminophenyl)-1H-1,2,4-triazol-3(2H)-one
- MDL： MFCD14631612
- Inchi： 1S/C8H8N4O/c9-6-3-1-5(2-4-6)7-10-8(13)12-11-7/h1-4H,9H2,(H2,10,11,12,13)
- InChI Key： PTRGALQIJCOLDX-UHFFFAOYSA-N
- SMILES： O=C1NN=C(C2C=CC(=CC=2)N)N1

Computed Properties

Exact Mass: 176.06994
Monoisotopic Mass: 176.06981089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 79.5Å²

Experimental Properties

PSA: 79.51

3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A620290-10mg	3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one	62036-31-1		10mg	$ 50.00	2022-06-07
TRC	A620290-50mg	3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one	62036-31-1		50mg	$ 185.00	2022-06-07
TRC	A620290-100mg	3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one	62036-31-1		100mg	$ 295.00	2022-06-07
Chemenu	CM522988-1g	5-(4-Aminophenyl)-1H-1,2,4-triazol-3(2H)-one	62036-31-1	97%	1g	$725	2022-09-29
Enamine	EN300-85162-0.05g	3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one	62036-31-1	95%	0.05g	$174.0	2023-07-06
Enamine	EN300-85162-0.1g	3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one	62036-31-1	95%	0.1g	$257.0	2023-07-06
Enamine	EN300-85162-0.25g	3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one	62036-31-1	95%	0.25g	$367.0	2023-07-06
Enamine	EN300-85162-0.5g	3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one	62036-31-1	95%	0.5g	$579.0	2023-07-06
Enamine	EN300-85162-1.0g	3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one	62036-31-1	95%	1.0g	$743.0	2023-07-06
Enamine	EN300-85162-2.5g	3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one	62036-31-1	95%	2.5g	$1454.0	2023-07-06